molecular formula C11H12N4OS B8347328 2-(2-Acetylhydrazino)-5-(2-methylphenyl)-1,3,4-thiadiazole

2-(2-Acetylhydrazino)-5-(2-methylphenyl)-1,3,4-thiadiazole

Cat. No.: B8347328
M. Wt: 248.31 g/mol
InChI Key: ZHCGOKZTCGZKTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Acetylhydrazino)-5-(2-methylphenyl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C11H12N4OS and its molecular weight is 248.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N4OS

Molecular Weight

248.31 g/mol

IUPAC Name

N'-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]acetohydrazide

InChI

InChI=1S/C11H12N4OS/c1-7-5-3-4-6-9(7)10-13-15-11(17-10)14-12-8(2)16/h3-6H,1-2H3,(H,12,16)(H,14,15)

InChI Key

ZHCGOKZTCGZKTI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C2=NN=C(S2)NNC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-hydrazino-5-(2-methylphenyl)-1,3,4-thiadiazole hydrochloride (1.0 g) in a mixture of acetic anhydride (0.5 ml) and pyridine (0.5 ml) was kept at room temperature under nitrogen for 0.5 hr. The solution was poured into water (100 ml) and extracted three times with methylene chloride. The organic layer was evaporated and the residue was fractionated on two 20 × 20 cm, 2 mm thick silica preparative t.l.c. plates by eluting with chloroform-methanol (4:1). The resultant product was crystallised from ethyl acetate (0.32 g; 31%) m.p. 165°-6°. C11H12N4OS requires C, 52.8; H, 5.6; N, 22.4; S, 12.8 Found C, 52.8; H, 5.1; N, 22.8; S, 13.2%
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

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